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Compound of Interest

Compound Name: DL-Cycloserine-15N,d3

Cat. No.: B565397

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-Cycloserine-15N,d3 is an isotopically labeled form of DL-Cycloserine, a broad-spectrum
antibiotic. Its primary application in research and drug development is as an internal standard
for quantitative analyses by mass spectrometry (MS), such as liquid chromatography-mass
spectrometry (LC-MS). The incorporation of stable isotopes (**N and deuterium) allows for
precise and accurate quantification of unlabeled cycloserine in various biological matrices by
correcting for variations during sample preparation and analysis.

This document provides a detailed, step-by-step guide for the preparation of stock solutions of
DL-Cycloserine-15N,d3, ensuring accuracy, stability, and optimal performance in downstream

applications.

Physicochemical Properties and Solubility

Accurate preparation of stock solutions begins with an understanding of the compound's
fundamental properties.
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Property

Value

Chemical Name

4-Aminoisoxazolidin-3-one-4,5,5-d3-2-15N

Molecular Formula CsHsD3N>NO:2
Molecular Weight 106.1 g/mol

CAS Number 1219176-26-7
Appearance White to off-white powder

DL-Cycloserine exhibits solubility in a range of solvents. The choice of solvent will depend on

the intended application and desired concentration.

Solvent

Solubility

Notes

Water

Solutions are unstable in

Up to 100 mg/mL

neutral or acidic pH.[1][2]

Dimethyl Sulfoxide (DMSO)

Approx. 10 mg/mL Purge with an inert gas.[3]

0.1 M Sodium Phosphate
Buffer (pH 8.0)

e.g., 10 mg/mL

Recommended for freshly
prepared solutions to improve
stability.[1]

Methanol

Slightly soluble

Suitable for LC-MS

applications.

Ethanol (96%)

Soluble (1 part in 50)

Propylene Glycol

Slightly soluble

Experimental Protocols

This section details the procedures for preparing both a primary stock solution and a working

internal standard solution for quantitative analysis.

Materials and Equipment

e DL-Cycloserine-15N,d3 powder
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» High-purity solvent (e.g., LC-MS grade Methanol, DMSO, or sterile deionized water)
o Calibrated analytical balance

e Volumetric flasks (Class A)

o Calibrated micropipettes and sterile, low-retention tips

o Vortex mixer

e Sonicator (optional)

 Sterile syringe filters (0.22 um, compatible with the chosen solvent)

o Cryogenic vials or amber glass vials for storage

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a Primary Stock Solution
(e.g., 1 mg/mL in Methanol)

This protocol is suitable for creating a concentrated primary stock, which can be further diluted
for various applications, particularly for use as an internal standard in LC-MS.

o Pre-analysis Calculation:
o Determine the required volume of the stock solution (e.g., 1 mL).

o Calculate the mass of DL-Cycloserine-15N,d3 needed. For a 1 mg/mL solutionin 1 mL, 1
mg of the compound is required.

» Weighing the Compound:

o Tare a clean, dry weighing vessel (e.g., a microcentrifuge tube or weighing paper) on a
calibrated analytical balance.

o Carefully weigh the calculated amount of DL-Cycloserine-15N,d3 powder. Record the
exact weight.
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¢ Dissolution:

o Transfer the weighed powder to a Class A volumetric flask of the appropriate size (e.g., 1
mL).

o Add a portion of the selected solvent (e.g., LC-MS grade Methanol), approximately half of
the final volume.

o Vortex the solution for 30-60 seconds to facilitate dissolution. If necessary, sonicate for 5-
10 minutes.

o Once the powder is fully dissolved, add the solvent to the final volume mark on the
volumetric flask.

e Homogenization and Filtration:
o Invert the flask several times to ensure the solution is homogeneous.

o For applications requiring sterile or particle-free solutions, filter the stock solution through
a 0.22 um syringe filter into a sterile container.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in appropriately labeled
cryogenic or amber glass vials. This prevents contamination and degradation from
repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-to-medium term storage (up to 1 month) or at -80°C
for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of an Aqueous Stock Solution
(e.g., 10 mg/mL in Buffered Water)

Due to the instability of cycloserine in neutral or acidic aqueous solutions, it is highly
recommended to prepare these solutions fresh before use. If short-term storage is necessary, a
buffered solution is advised.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3398287/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Solvent Preparation: Prepare a 0.1 M sodium phosphate buffer and adjust the pH to 8.0.

e Weighing and Dissolution: Following the steps in Protocol 1, weigh the desired amount of
DL-Cycloserine-15N,d3. For a 10 mg/mL solution, dissolve 10 mg of the compound in 1 mL
of the pH 8.0 buffer.

o Filtration: Sterilize the solution by passing it through a 0.22 um syringe filter.

o Storage: Use the solution immediately. If temporary storage is unavoidable, store at 2-8°C for
no longer than 24 hours. For longer-term storage of aqueous solutions, aliquoting and
freezing at -20°C is an option, though stability should be verified for the specific application.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow and the logical relationships in
preparing the stock solutions.
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Calculate Required Mass of
DL-Cycloserine-15N,d3

:

Weigh Compound on
Calibrated Analytical Balance

:

Transfer to Volumetric Flask

Add Solvent (e.g., Methanol)

and Dissolve (Vortex/Sonicate)

Adjust to Final Volume

:

Filter through 0.22 um Syringe Filter
(Optional but Recommended)

Aliguot into Sterile Vials

Store at -20°C or -80°C

Diagram 1: Experimental Workflow for Primary Stock Solution Preparation

Click to download full resolution via product page

Diagram 1: Workflow for Primary Stock Solution.
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Summary of Quantitative Data

Primary Stock Solution Aqueous Stock Solution
Parameter
(Protocol 3.2) (Protocol 3.3)
Compound DL-Cycloserine-15N,d3 DL-Cycloserine-15N,d3
Example Concentration 1 mg/mL 10 mg/mL
0.1 M Sodium Phosphate
Solvent LC-MS Grade Methanol
Buffer, pH 8.0
Use immediately; or 2-8°C for
Storage Temperature -20°C or -80°C
<24h
Short-term Stability Stable Unstable; prepare fresh
Long-term Stability Up to 6 months at -80°C Not recommended

Safety Precautions and Handling

+ Handle DL-Cycloserine-15N,d3 in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for detailed information on hazards and handling
procedures.

» Avoid inhalation of the powder and contact with skin and eyes.

o Store the solid compound in a tightly sealed container at -20°C, protected from light and
moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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